2-Methyl-1-(pyridin-3-yl)propan-2-aminedihydrochloride

• IUPAC Name: 2-methyl-1-pyridin-3-ylpropan-2-amine;dihydrochloride
• InChI: InChI=1S/C9H14N2.2ClH/c1-9(2,10)6-8-4-3-5-11-7-8;;/h3-5,7H,6,10H2,1-2H3;2*1H
• InChI Key: LYCMMABUSYJTRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CN=CC=C1)N.Cl.Cl
• Molecular Formula: C9H16Cl2N2
• Molecular Weight: 223.14 g/mol
• CAS No.: 2197061-89-3

Description

2-Methyl-1-(pyridin-3-yl)propan-2-aminedihydrochloride is a chemical compound with the molecular formula C10H16N2.2ClH. It is a derivative of pyridine, a heterocyclic aromatic organic compound. This compound is known for its various applications in scientific research, particularly in the fields of chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-(pyridin-3-yl)propan-2-aminedihydrochloride typically involves the reaction of 2-methyl-1-(pyridin-3-yl)propan-2-amine with hydrochloric acid to form the dihydrochloride salt. The reaction conditions often include the use of solvents such as toluene or ethyl acetate, and the reaction is carried out at room temperature .

Industrial Production Methods

In industrial settings, the production of this compound may involve the use of more efficient and scalable methods, such as continuous flow synthesis. This method allows for the production of large quantities of the compound with high purity and yield .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-(pyridin-3-yl)propan-2-aminedihydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: The compound can undergo substitution reactions, particularly electrophilic substitution due to the presence of the pyridine ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various electrophiles for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired product is obtained .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

2-Methyl-1-(pyridin-3-yl)propan-2-aminedihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of biological pathways and mechanisms.

Industry: The compound is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(pyridin-3-yl)propan-2-aminedihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to receptors and enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-Methyl-1-(pyridin-3-yl)propan-2-aminedihydrochloride include:

• 2-Methylpyridine
• Pyridine derivatives with various substituents

Uniqueness

What sets this compound apart from similar compounds is its specific structure, which imparts unique chemical and biological properties. This makes it particularly valuable in certain research and industrial applications .